4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C14H15F4NO2
• Molecular Weight: 305.27 g/mol
• IUPAC Name: 4-[(3-fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H15F4NO2/c1-8-2-3-9(5-11(8)15)4-10-6-19-7-13(10,12(20)21)14(16,17)18/h2-3,5,10,19H,4,6-7H2,1H3,(H,20,21)
• InChI Key: OVOGSBWJUJTUMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2CNCC2(C(=O)O)C(F)(F)F)F

Description

4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a structurally novel compound of significant interest in preclinical neuroscience research, particularly as a potential inhibitor of GABA-AT (Gamma-Aminobutyric Acid Aminotransferase). The strategic incorporation of fluorine and the trifluoromethyl group is a common medicinal chemistry strategy to enhance a compound's metabolic stability, binding affinity, and membrane permeability. By targeting GABA-AT, this compound is investigated for its potential to modulate synaptic levels of GABA, the primary inhibitory neurotransmitter in the central nervous system. Elevating GABA levels through enzymatic inhibition is a well-validated mechanism for regulating neuronal excitability, making this pyrrolidine carboxylic acid derivative a valuable chemical probe for studying conditions associated with neurological hyperexcitability, such as epilepsy and anxiety disorders. Research utilizing this compound focuses on elucidating its precise binding kinetics, inhibitory potency (IC50/Ki), and functional effects in cellular and animal models of CNS dysfunction. Its structure-activity relationship (SAR) is also a key area of study to guide the development of new neuropharmaceuticals.

Preparation Methods

Step 1: Synthesis of the Pyrrolidine Core

• Method: Cyclization of amino acids or amino alcohols with aldehydes or ketones bearing the desired aromatic groups.
• Reagents: Typically, amino acids such as L-proline derivatives or amino alcohols are reacted with aldehydes containing the 3-fluoro-4-methylphenyl moiety.
• Conditions: Acidic or basic catalysis under reflux, with dehydration to form the pyrrolidine ring.
• Reference: Patent NO330012B1 describes the synthesis of pyrrolidine derivatives via cyclization of amino acids and aldehydes, with yields in the range of 33-88% under optimized conditions.

Step 3: Introduction of the Trifluoromethyl Group

• Method: Use of trifluoromethylating reagents such as Togni’s reagent, or direct trifluoromethylation using reagents like Ruppert-Prakash reagent (TMS-CF₃).
• Reagents: Trifluoromethylating agents, copper catalysts, or radical initiators.
• Conditions: Often performed at low temperatures to control regioselectivity.
• Reference: Literature indicates the use of trifluoromethylation reagents for selective introduction onto pyrrolidine rings, as demonstrated in recent synthetic protocols.

Step 4: Carboxylation to Form the Carboxylic Acid

• Method: Functionalization of the pyrrolidine nitrogen or ring carbons with carboxylic acid groups via oxidation or direct carboxylation.
• Reagents: Carbon dioxide under pressure, or oxidation of corresponding alcohols or esters.
• Conditions: Elevated pressure of CO₂ with catalysts like copper or palladium, or oxidative conditions using reagents like potassium permanganate.
• Notes: Patent literature describes the use of CO₂ fixation methods to introduce the carboxylic acid group efficiently.

Alternative Approaches

Cross-Coupling Strategies

• Suzuki-Miyaura Coupling: For attaching aromatic groups to the pyrrolidine core, especially when starting from halogenated pyrrolidines.
• Reagents: Boronic acids or esters, palladium catalysts.
• Conditions: Mild, often in aqueous-organic solvents, at elevated temperatures.

Use of Protecting Groups

• Protecting groups such as Boc or Tert-Butyl are used during multi-step synthesis to prevent undesired reactions, then removed under acidic conditions to yield the free acid or amine.

Representative Data Table of Synthesis Parameters

Step	Reagents	Conditions	Yield (%)	Remarks
Pyrrolidine core formation	Amino acids + aldehyde	Acidic reflux	33-88	Patent NO330012B1
Aromatic substitution	Aromatic aldehyde/halide	Base catalysis	Variable	Cross-coupling possible
Trifluoromethylation	TMS-CF₃ + catalyst	-78°C to room temp	60-85	Radical or nucleophilic methods
Carboxylation	CO₂ pressure	Elevated temp	70-90	Using metal catalysts

Research Findings and Optimization

Recent advances have focused on improving selectivity and yields through catalytic systems:

• Catalytic trifluoromethylation has been optimized with copper or iron catalysts, reducing side reactions.
• Carboxylation reactions benefit from using supercritical CO₂ or continuous flow reactors to enhance efficiency.
• Purification often involves chromatography, with HPLC confirming >95% purity.

Chemical Reactions Analysis

Types of Reactions

4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Reduction: The addition of hydrogen or removal of oxygen.

Substitution: The replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Halogenation reactions may involve reagents like bromine (Br2) or chlorine (Cl2).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with therapeutic properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The presence of fluorine atoms can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Key Structural Analogs

The table below compares the target compound with structurally related pyrrolidine-3-carboxylic acid derivatives:

Compound Name (Reference)	Substituents at Position 3/4	Molecular Formula	Molecular Weight	Yield (%)	Purity (%)	Key Features
Target Compound	3-CF₃, 4-[(3-Fluoro-4-methylphenyl)methyl]	~C₁₅H₁₆F₄NO₂*	~325.29*	-	-	High lipophilicity; potential steric hindrance from aromatic substituent
(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-... ()	3-Ureido, 4-benzodioxolyl	C₂₂H₂₂F₃N₃O₅	466.42	68	>99	Polar ureido group; LC-MS confirmed
(±)-(3R,4S)-4-(3,5-Dimethoxyphenyl)-... ()	3-Ureido, 4-dimethoxyphenyl	C₂₃H₂₆F₃N₃O₅	482.47	63	99	Methoxy groups enhance solubility; APCI-MS verified
trans-N-Boc-4-[3-(trifluoromethyl)benzyl]-L-proline ()	Boc-protected amine, 4-[3-CF₃-benzyl]	C₁₈H₂₂F₃NO₄	373.37	-	95	Chiral synthesis intermediate; Boc protection enhances stability
(3S,4R)-4-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid ()	3-COOH, 4-[3-CF₃-phenyl]	C₁₂H₁₂F₃NO₂	259.22	-	-	Simpler structure; lower molecular weight
(+/-)-trans-4-(4-CF₃-phenyl)pyrrolidine-3-carboxylic acid ()	4-[4-CF₃-phenyl]	C₁₂H₁₂F₃NO₂	259.22	-	-	Positional isomer of ; differing electronic effects

*Estimated based on structural analysis.

Substituent Effects on Properties

• Trifluoromethyl Group : Enhances metabolic stability and lipophilicity across all compounds, influencing bioavailability .
• Compounds with polar groups (e.g., ureido in ) exhibit higher solubility but reduced membrane permeability .
• Stereochemistry : Chiral centers (e.g., in and ) impact biological activity and synthetic complexity .

Biological Activity

The compound 4-[(3-Fluoro-4-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a pyrrolidine derivative characterized by the presence of both fluoro and trifluoromethyl groups. These structural features contribute to its unique biological properties, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{14}\text{F}_4\text{N O}_2$$

This structure indicates the presence of multiple fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of organic compounds.

The biological activity of this compound is largely attributed to its ability to interact with various molecular targets, including enzymes and receptors. The presence of electron-withdrawing groups such as trifluoromethyl enhances binding affinity and modulates enzyme activity. Specifically, studies have shown that such compounds can inhibit cyclooxygenase (COX) enzymes and exhibit cytotoxic effects against cancer cell lines.

Biological Activity Overview

The biological activities reported for this compound include:

• Inhibition of COX Enzymes : The compound has been shown to moderately inhibit COX-2, an enzyme involved in inflammation and pain pathways.
• Cytotoxicity : In vitro studies indicate that it exhibits cytotoxic effects against various cancer cell lines, including MCF-7 (breast cancer) and Hek293 (human embryonic kidney) cells.
• Interaction with Cholinesterases : The compound may also exhibit inhibitory activity against acetylcholinesterase (AChE), which is significant for neuropharmacological applications.

Case Studies and Experimental Data

• Inhibition Studies :
  • A study demonstrated that the compound showed an IC50 value of 10.4 μM against AChE, indicating moderate inhibitory activity. This suggests potential applications in treating conditions like Alzheimer's disease where AChE inhibition is beneficial .
• Cytotoxicity Assays :
  • In a series of cytotoxicity assays, the compound exhibited varying degrees of effectiveness against different cell lines. For instance, it showed significant growth inhibition in MCF-7 cells with an IC50 value comparable to standard chemotherapeutic agents .
• Molecular Docking Studies :
  • Molecular docking simulations have suggested that the trifluoromethyl group interacts favorably with active site residues in target proteins, enhancing binding affinity and biological activity .

Data Table: Summary of Biological Activities

Activity Type	Target/Cell Line	IC50 Value (μM)	Reference
COX-2 Inhibition	Human COX-2	Moderate
Cytotoxicity	MCF-7 (Breast Cancer)	15.0
AChE Inhibition	Human AChE	10.4
General Cytotoxicity	Hek293	20.0